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Compound Name: 7-Hydroxymethotrexate-d3

Cat. No.: B12394060 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

quantitative analysis of 7-Hydroxymethotrexate (7-OHMTX), a primary metabolite of the

anticancer drug Methotrexate (MTX), in cerebrospinal fluid (CSF). The use of its deuterated

internal standard, 7-Hydroxymethotrexate-d3, is central to achieving accurate and precise

quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This analysis

is critical for therapeutic drug monitoring (TDM) in patients undergoing high-dose MTX therapy

for various malignancies, including acute lymphoblastic leukemia and central nervous system

lymphoma, to mitigate neurotoxicity and optimize treatment efficacy.[1][2]

Clinical Significance
High-dose methotrexate therapy is a cornerstone in the treatment of several cancers.[1]

However, MTX can cause significant toxicity, particularly neurotoxicity. Monitoring the levels of

MTX and its main metabolite, 7-OHMTX, in the CSF is crucial for managing and preventing

these adverse effects.[3][4] While 7-OHMTX is less active than MTX, it has lower solubility and

can contribute to renal toxicity.[2] Its penetration into the CSF is generally lower than that of

MTX.[4][5] Accurate quantification of 7-OHMTX in the CSF provides valuable pharmacokinetic

data, aiding in dose adjustments and personalized medicine.
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Metabolic Pathway of Methotrexate
The metabolic conversion of Methotrexate to 7-Hydroxymethotrexate is a key pathway in its

disposition. Understanding this biotransformation is essential for interpreting drug monitoring

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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